N-(2-(4-cyclopropyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)ethanesulfonamide

• IUPAC Name: N-[2-(4-cyclopropyl-5-oxo-3-phenyl-1,2,4-triazol-1-yl)ethyl]ethanesulfonamide
• InChI: InChI=1S/C15H20N4O3S/c1-2-23(21,22)16-10-11-18-15(20)19(13-8-9-13)14(17-18)12-6-4-3-5-7-12/h3-7,13,16H,2,8-11H2,1H3
• InChI Key: FJTYMSSPGSJNHG-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NCCN1C(=O)N(C(=N1)C2=CC=CC=C2)C3CC3
• Molecular Formula: C15H20N4O3S
• Molecular Weight: 336.4 g/mol

Description

N-(2-(4-cyclopropyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)ethanesulfonamide is a useful research compound. Its molecular formula is C15H20N4O3S and its molecular weight is 336.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Compounds related to N-(2-(4-cyclopropyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)ethanesulfonamide have been synthesized and characterized for their potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. For example, the synthesis and characterization of celecoxib derivatives have demonstrated potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents, with evaluations of their molecular structures and activities through various assays (Ş. Küçükgüzel et al., 2013). This highlights the potential of structurally similar sulfonamide compounds in various therapeutic areas, suggesting that this compound could also be explored for similar applications.

Chemical Modifications and Drug Design

The modification of chemical structures to enhance selectivity and potency is a common strategy in drug design. Research on derivatives of benzenesulfonamide, for example, has led to the identification of potent and selective inhibitors for enzymes like cyclooxygenase-2 (COX-2), which are important targets in the treatment of inflammation and pain (Hiromasa Hashimoto et al., 2002). Such studies indicate the potential of this compound to serve as a scaffold for developing new therapeutic agents through targeted chemical modifications.

Molecular and Electronic Structure Analysis

The analysis of molecular and electronic structures is crucial for understanding the properties and reactivity of chemical compounds. Studies on related sulfonamide compounds, such as the molecular and electronic structure investigation of triethylammonium salt derivatives, provide valuable insights into the design and optimization of new compounds for specific biological activities (V. Timoshenko et al., 2013). This approach could be applied to this compound to predict and enhance its biological efficacy.